Cas no 2803417-57-2 ((1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid)

• Product Name: (1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
• CAS No: 2803417-57-2
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 6198576
• Update Time: 2025-05-24

(1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)8(16)13-3-4-1-5(13)2-6(4)7(14)15/h4-6H,1-3H2,(H,14,15)/t4-,5-,6+/m0/s1
• InChI Key： UPYAUXSZFXONLA-HCWXCVPCSA-N
• SMILES： [C@]12([H])C[C@]([H])([C@H](C(O)=O)C1)CN2C(C(F)(F)F)=O

Experimental Properties

• Density: 1.518±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.1±45.0 °C(Predicted)
• pka: 4.26±0.20(Predicted)

Additional information on (1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid

Introduction to (1S,4R,5R)-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic Acid (CAS No. 2803417-57-2)

(1S,4R,5R-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2803417-57-2, represents a sophisticated molecular scaffold that has been extensively explored for its potential applications in drug discovery and development.

The structural framework of this compound is characterized by a bicyclic system consisting of a seven-membered azabicyclo[2.2.1]heptane core, which is a privileged structure in medicinal chemistry due to its ability to mimic natural products and exhibit diverse biological activities. The presence of multiple stereocenters at the 1S, 4R, and 5R positions enhances the complexity and specificity of this molecule, making it an attractive candidate for further investigation.

The acylation of the molecule at the 2-position with a 2,2,2-Trifluoroacetyl group introduces additional functional diversity and reactivity. Trifluoroacetyl groups are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. This modification not only imparts unique physicochemical properties but also opens up avenues for further derivatization and functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can be utilized to discover drugs with improved efficacy and reduced side effects. The bicyclic structure of (1S,4R,5R-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid) aligns well with this trend, as it combines the advantages of a rigid cyclic system with the flexibility of functionalizable side chains.

The carboxylic acid moiety at the 5-position provides a site for further chemical modifications, such as esterification or amidation, which can be exploited to enhance solubility or target specific biological pathways. Additionally, the presence of an azabicyclo[2.2.1]heptane core suggests potential interactions with biological targets that often require precise spatial and electronic complementarity.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in conformation can significantly impact biological activity. The stereochemically defined nature of (1S,4R,5R-2-(2,2,2-Trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid) makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The trifluoroacetyl group not only contributes to the metabolic stability of the molecule but also enhances its binding interactions through electrostatic and hydrophobic effects. This dual functionality makes it particularly valuable in the design of kinase inhibitors and other enzyme-targeted therapeutics.

In addition to its potential as a lead compound in drug discovery, (1S,4R,5R-2-(2,2,2-Trifluoroacetyl)-...